5-(2-(methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid
5-(2-(methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid
Brand Name:
Vulcanchem
CAS No.:
181268-76-8
VCID:
VC0221878
InChI:
InChI=1S/C28H29NO4/c1-21(15-28(31)32)25-16-24(17-26(19-25)33-20-23-11-7-4-8-12-23)18-27(30)29(2)14-13-22-9-5-3-6-10-22/h3-12,15-17,19H,13-14,18,20H2,1-2H3,(H,31,32)/b21-15-
SMILES:
CC(=CC(=O)O)C1=CC(=CC(=C1)CC(=O)N(C)CCC2=CC=CC=C2)OCC3=CC=CC=C3
Molecular Formula:
C7H6F3N3O
Molecular Weight:
443.5 g/mol
5-(2-(methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid
CAS No.: 181268-76-8
Main Products
VCID: VC0221878
Molecular Formula: C7H6F3N3O
Molecular Weight: 443.5 g/mol
| CAS No. | 181268-76-8 |
|---|---|
| Product Name | 5-(2-(methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid |
| Molecular Formula | C7H6F3N3O |
| Molecular Weight | 443.5 g/mol |
| IUPAC Name | (Z)-3-[3-[2-[methyl(2-phenylethyl)amino]-2-oxoethyl]-5-phenylmethoxyphenyl]but-2-enoic acid |
| Standard InChI | InChI=1S/C28H29NO4/c1-21(15-28(31)32)25-16-24(17-26(19-25)33-20-23-11-7-4-8-12-23)18-27(30)29(2)14-13-22-9-5-3-6-10-22/h3-12,15-17,19H,13-14,18,20H2,1-2H3,(H,31,32)/b21-15- |
| Standard InChIKey | OZIZIDNVWOMCNY-QNGOZBTKSA-N |
| Isomeric SMILES | C/C(=C/C(=O)O)/C1=CC(=CC(=C1)CC(=O)N(C)CCC2=CC=CC=C2)OCC3=CC=CC=C3 |
| SMILES | CC(=CC(=O)O)C1=CC(=CC(=C1)CC(=O)N(C)CCC2=CC=CC=C2)OCC3=CC=CC=C3 |
| Canonical SMILES | CC(=CC(=O)O)C1=CC(=CC(=C1)CC(=O)N(C)CCC2=CC=CC=C2)OCC3=CC=CC=C3 |
| Synonyms | 5-(2-(methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid 5-(2-(methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid, (E)-isomer MPOB-cinnamic acid |
| PubChem Compound | 6439512 |
| Last Modified | Nov 11 2021 |
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